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Compound of Interest

Compound Name: 4-Methylquinoline-8-sulfonamide

CAS No.: 1315366-10-9

Cat. No.: B1464069

Get Quote

Abstract
4-Methylquinoline-8-sulfonamide is a membrane-permeable, ratiometric-capable fluorescent

sensor designed for the detection of intracellular labile zinc pools. Unlike high-affinity protein-

bound zinc, "labile" zinc exists in the picomolar-to-nanomolar range and acts as a signaling

mediator. This sensor utilizes a Chelation-Enhanced Fluorescence (CHEF) mechanism, where

zinc binding restricts the intramolecular rotation and/or inhibits Photoinduced Electron Transfer

(PET), resulting in a sharp increase in quantum yield.
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Property Value / Description Notes

Chemical Class 8-Sulfonamidoquinoline
Core scaffold shared with

TSQ/Zinquin.

Excitation Max (

)
335 – 360 nm (UV)

Requires UV optics or 405 nm

laser (less efficient).

Emission Max (

)
480 – 495 nm (Blue/Cyan)

Stokes shift ~130 nm reduces

self-quenching.

Solubility DMSO, Ethanol
Hydrophobic; requires organic

solvent for stock.

(Zn) ~10 nM – 1 µM

Moderate affinity; ideal for

labile pools, avoids stripping

metalloproteins.

Stoichiometry 2:1 (Ligand:Zn)
Forms

complexes (typically).[1]

Selectivity High for

Minimal interference from

,

at physiological levels.

Mechanism of Action
The sensor operates via the deprotonation of the sulfonamide nitrogen upon zinc coordination.

The quinoline nitrogen and the sulfonamide nitrogen form a bidentate pocket.[1]

Key Mechanistic Steps:

Apo-State: The molecule undergoes rapid non-radiative decay (low fluorescence) due to

excited-state proton transfer or molecular rotation.

Binding:
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coordinates with the Quinoline-N and Sulfonamide-N.[1]

Turn-On: Coordination locks the molecule in a rigid conformation, preventing non-radiative

decay and triggering intense blue fluorescence.
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Figure 1: Mechanism of Zinc-induced fluorescence enhancement (CHEF).

Experimental Protocols
Protocol A: Stock Solution Preparation

Reagents: 4-Methylquinoline-8-sulfonamide powder, Anhydrous DMSO (high purity).

Storage:

, protected from light and moisture.

Calculate: Determine mass required for a 10 mM stock concentration.

Example: If MW

g/mol , dissolve 2.22 mg in 1 mL DMSO.

Dissolve: Add DMSO to the powder. Vortex vigorously until fully dissolved.
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Aliquot: Dispense into small amber tubes (e.g., 20 µL aliquots) to avoid freeze-thaw cycles.

Shelf Life: Stable for 3–6 months at

.

Protocol B: Live-Cell Staining & Imaging
Buffer: HBSS or Krebs-Ringer Buffer (must be

containing to maintain cell health, but free of heavy metals).

Control:TPEN (N,N,N',N'-tetrakis(2-pyridylmethyl)ethylenediamine) – a membrane-

permeable high-affinity Zn chelator.

Step-by-Step Workflow:

Cell Preparation:

Culture cells on sterile glass-bottom dishes (confocal grade).

Confluence should be 60–80%.

Dye Loading:

Dilute 10 mM stock into warm imaging buffer to a final concentration of 10–25 µM.

Note: Do not wash cells with serum-free media before adding dye; serum proteins can

strip the dye. Replace growth media directly with Dye-Buffer.

Incubate for 20–30 minutes at

in the dark.

Wash Step (Critical):

Aspirate staining solution.

Gently wash 2x with warm, dye-free imaging buffer to remove extracellular probe.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caution: Over-washing can extract the probe if the off-rate is high.

Imaging:

Excitation: 340–360 nm (DAPI filter set often works).

Emission: Collect 460–520 nm.

Minimize exposure time to prevent photobleaching.
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Figure 2: Live-cell staining and validation workflow.
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Validation & Troubleshooting
Self-Validating System (The TPEN Control): To confirm that the fluorescence signal is truly due

to

and not autofluorescence or artifacts:

Acquire baseline images of the stained cells.

Perfusion/Addition: Add TPEN (final conc. 50 µM) directly to the dish.

Expected Outcome: Fluorescence should rapidly decrease (quench) within 2–5 minutes as

TPEN strips the zinc from the sensor (TPEN

M vs. Sensor

M).

If fluorescence persists: The signal is likely non-specific background or the sensor has

precipitated.

Common Pitfalls:

High Background: The sensor is hydrophobic. If it precipitates, you will see bright, punctate

crystals outside cells. Filter the working solution (0.2 µm) if this occurs.

UV Toxicity: Prolonged UV excitation damages cells and causes leakage of zinc from

metallothioneins (zinc puff). Use minimal laser power.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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